Cas no 1260637-34-0 (ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate)

• Product Name: ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate
• CAS No: 1260637-34-0
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 4583227
• PubChem ID: 24729717
• Update Time: 2025-05-19

ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.1.0]hexane-3-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
• 3-TERT-BUTOXYCARBONYLAMINO-6-OXA-BICYCLO[3.1.0]HEXANE-3-CARBOXYLIC ACID E+
• ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate

• Inchi： 1S/C13H21NO5/c1-5-17-10(15)13(6-8-9(7-13)18-8)14-11(16)19-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,16)
• InChI Key： RJOKDPCWAVIFKW-UHFFFAOYSA-N
• SMILES： C12C(O1)CC(NC(OC(C)(C)C)=O)(C(OCC)=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate

Professional Introduction to Ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate (CAS No 1260637-34-0)

Ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate, with the CAS number 1260637-34-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense study in synthetic chemistry and medicinal chemistry.

The molecular structure of this compound features a bicyclic framework, specifically a bicyclo[3.1.0]hexane core, which is appended with various functional groups that enhance its reactivity and biological relevance. The presence of an amide linkage at the 3-position, protected by a tert-butoxy carbonyl (Boc) group, and an ester functionality at the 3-position contributes to its versatility in chemical transformations and biological evaluations.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse pharmacological properties. The bicyclo[3.1.0]hexane scaffold is particularly noteworthy because it mimics the structural motifs found in many bioactive natural products and drug molecules. This compound, in particular, has been explored as a potential intermediate in the synthesis of more complex molecules that could exhibit therapeutic effects.

The Boc-protected amine group in Ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate is a critical feature for further chemical manipulation. The Boc group provides stability to the amine under various reaction conditions while allowing for selective deprotection when needed. This makes the compound an invaluable building block for constructing more intricate molecular architectures.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery due to their ability to fit into biological targets with high specificity and affinity. The oxabicyclo[3.1.0]hexane ring system in this compound imparts unique conformational constraints that can influence its binding properties to biological macromolecules such as enzymes and receptors. This structural feature has been leveraged in the design of molecules with potential applications in treating various diseases.

The ester functionality at the 3-position of the molecule also plays a crucial role in its chemical behavior and potential biological activity. Ester groups are well-known for their ability to participate in various biochemical pathways and can be converted into other functional groups through hydrolysis or transesterification reactions. This flexibility makes Ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate a versatile tool for synthetic chemists aiming to develop new drug candidates.

In the context of current research, this compound has been investigated as a precursor for more complex molecules with potential therapeutic applications. For instance, researchers have explored its use in the synthesis of inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The structural motifs present in this compound have shown promise in preliminary screenings, indicating its potential as a lead compound or intermediate in drug development pipelines.

The synthesis of Ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry techniques. The construction of the bicyclic core requires careful consideration of reaction conditions and reagent selection to ensure high yields and purity. Advances in catalytic methods and green chemistry principles have further refined these synthetic routes, making it possible to produce this compound on scales suitable for both research and industrial applications.

The pharmaceutical industry continues to invest heavily in the discovery and development of novel heterocyclic compounds due to their vast potential for therapeutic intervention. Ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate exemplifies how structural complexity can be leveraged to create molecules with unique biological properties. As research progresses, it is likely that more derivatives and analogs of this compound will be synthesized and evaluated for their pharmacological activity.

In conclusion, Ethyl 3-{(tert-butoxy)carbonylamino}-6-oxabicyclo3.1.0hexane-3-carboxylate (CAS No 1260637-34-0) is a significant chemical entity with broad applications in pharmaceutical research and development. Its unique structural features, combined with its reactivity and versatility, make it an indispensable tool for synthetic chemists and medicinal chemists alike. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery of new treatments for human diseases.